Cas no 339015-31-5 (1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE)

• Product Name: 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE
• CAS No: 339015-31-5
• MF: C₁₄H₁₂Cl₂S₂
• MW: 315.281079292297
• CID: 5269660
• Update Time: 2026-03-09

1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• 2,6-DICHLOROPHENYL 2-(METHYLSULFANYL)BENZYL SULFIDE
• 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE
• 1,3-dichloro-2-({[2-(methylsulfanyl)phenyl]methyl}sulfanyl)benzene
• 1,3-dichloro-2-{[2-(methylsulfanyl)benzyl]sulfanyl}benzene
• 1,3-dichloro-2-[(2-methylsulfanylphenyl)methylsulfanyl]benzene

• Inchi： 1S/C14H12Cl2S2/c1-17-13-8-3-2-5-10(13)9-18-14-11(15)6-4-7-12(14)16/h2-8H,9H2,1H3
• InChI Key： QOMZNSLSOCRTJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SCC1C=CC=CC=1SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 5.7
• Topological Polar Surface Area: 50.6

Additional information on 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE

Introduction to 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE (CAS No. 339015-31-5)

1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE, identified by the Chemical Abstracts Service Number (CAS No.) 339015-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its intricate sulfur-containing functional groups, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE consists of a benzene ring substituted with two chlorine atoms at the 1 and 3 positions, and a complex sulfanyl group at the 2 position. The sulfanyl group is further modified with a benzyl moiety that carries a methylsulfanyl substituent. This arrangement of functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in sulfur-containing heterocycles due to their broad spectrum of biological activities. The presence of multiple sulfur atoms in 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE enhances its potential as a pharmacophore in drug discovery. Studies have shown that sulfur-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for treating inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates. For instance, the chlorine atoms can be readily displaced by nucleophiles, allowing for further functionalization. Additionally, the sulfanyl group can participate in various chemical reactions, such as cross-coupling reactions, which are essential in modern drug synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosterism—the replacement of one functional group with another to improve pharmacological properties. The structural features of 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE make it an excellent candidate for exploring bioisosteric relationships. By modifying its sulfur-containing groups or introducing other heteroatoms, chemists can fine-tune its biological activity and optimize its pharmacokinetic profile.

The compound's potential applications extend beyond pharmaceuticals. In materials science, for example, sulfur-containing compounds are being investigated for their role in developing conductive polymers and advanced materials. The electron-withdrawing nature of sulfur atoms can influence the electronic properties of these materials, making them suitable for use in organic electronics and sensors.

From a synthetic chemistry perspective, 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE serves as a valuable intermediate for constructing more complex molecules through diverse reaction pathways. Its ability to undergo nucleophilic aromatic substitution reactions allows for the introduction of various substituents at specific positions on the benzene ring. This flexibility makes it an indispensable tool for synthetic chemists working on drug discovery and material science projects.

The sulfanyl group in 1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE is particularly noteworthy due to its ability to form stable complexes with metal ions. This property has been exploited in the development of metal-organic frameworks (MOFs), which are porous materials with applications in catalysis, gas storage, and separation technologies. The presence of sulfur atoms can enhance the binding affinity between the MOFs and metal ions, leading to more efficient catalytic systems.

In conclusion,1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE (CAS No. 339015-31-5) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it an excellent candidate for drug development and material innovation. As research continues to uncover new applications for sulfur-containing compounds,1,3-DICHLORO-2-([2-(METHYLSULFANYL)BENZYL]SULFANYL)BENZENE is likely to play an increasingly important role in advancing scientific knowledge and technological development.